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Compound of Interest

Compound Name: Secnidazole-d4

Cat. No.: B15562720 Get Quote

An In-depth Technical Guide to Secnidazole-d4
Introduction

Secnidazole-d4 is the deuterium-labeled version of Secnidazole, a second-generation 5-

nitroimidazole antimicrobial agent.[1][2] Like its parent compound, it is structurally related to

other nitroimidazoles such as metronidazole and tinidazole.[3] The primary use of

Secnidazole-d4 is as an internal standard in pharmacokinetic studies and bioanalytical assays,

particularly in methods utilizing mass spectrometry for the quantification of Secnidazole in

biological matrices.[4] The deuterium labeling provides a distinct mass-to-charge ratio (m/z)

that allows it to be differentiated from the unlabeled drug, ensuring high accuracy and precision

in quantitative analysis.

Chemical and Physical Properties
The fundamental chemical properties of Secnidazole-d4 are nearly identical to those of

Secnidazole, with the notable exception of its molecular weight, which is increased by the mass

of the four deuterium atoms. The following table summarizes the key quantitative data for both

compounds.
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Property Secnidazole-d4 Secnidazole

Molecular Formula C₇H₇D₄N₃O₃ C₇H₁₁N₃O₃

Molecular Weight 189.21 g/mol 185.18 g/mol

CAS Number Not specified 3366-95-8

Melting Point
Not specified (Expected to be

similar to Secnidazole)
76°C

Solubility Not specified
Water: 34 mg/mLEthanol: 35

mg/mLDMSO: 60 mg/mL

Appearance Not specified
Creamy White Crystalline

Powder

Experimental Protocols
Synthesis of Secnidazole
The synthesis of Secnidazole-d4 would follow the same reaction pathway as Secnidazole, but

would utilize deuterated starting materials. A common method for synthesizing the parent

compound, Secnidazole, is described in patent literature and involves the reaction of 2-methyl-

5-nitroimidazole with a propylene-derived reactant.

General Procedure:

Reactants: 2-methyl-5-nitroimidazole and 1-bromo-2-propanol are used as the primary raw

materials.

Solvent & Catalyst: The reaction is carried out in acetone, which serves as the solvent.

Potassium carbonate or sodium carbonate is used as a catalyst.

Reaction Conditions: The mixture of reactants, catalyst, and solvent is subjected to a reflux

reaction.

Purification: Following the reaction, the resulting mixture is separated and purified to yield

Secnidazole.
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A specific embodiment of this process involves mixing 2-methyl-5-nitroimidazole, 1-bromo-2-

propanol, potassium carbonate, and acetone in a molar ratio of 1:2:2.1:14, respectively, in a

glass reaction still. The mixture is then heated to reflux to drive the reaction to completion.

Analytical Method: LC-MS/MS Quantification in Human
Plasma
Secnidazole-d4 is ideally suited for use as an internal standard in Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) methods for the precise quantification of Secnidazole

in biological samples like human plasma.

Methodology:

Sample Preparation (Liquid-Liquid Extraction):

Aliquots of human plasma samples are mixed with Secnidazole-d4 (as the internal

standard).

A suitable organic solvent is added to extract the analyte and the internal standard from

the plasma matrix.

The mixture is vortexed and centrifuged to separate the organic and aqueous layers.

The organic layer is transferred and evaporated to dryness under a stream of nitrogen.

The residue is reconstituted in the mobile phase for injection into the LC-MS/MS system.

Chromatographic Separation:

Column: A reverse-phase C18 column, such as an Inertsil ODS-3V (5μm, 4.6 × 150 mm),

is typically used for separation.

Mobile Phase: An isocratic mobile phase consisting of a mixture of an organic solvent

(e.g., Acetonitrile) and an aqueous buffer (e.g., 10mM Ammonium acetate) is employed.

Flow Rate: A constant flow rate, for example, 1.0 mL/min, is maintained.

Mass Spectrometric Detection:
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Ionization: The detection is achieved using a tandem mass spectrometer operating in

positive ionization mode.

Monitoring: Multiple Reaction Monitoring (MRM) is used for quantification. The mass

transitions monitored are specific for the parent and daughter ions of both Secnidazole

and Secnidazole-d4.

Secnidazole: m/z 185.95 → 127.73

Secnidazole-d6 (as an example): m/z 192.04 → 127.76

Visualizations
Chemical Structure of Secnidazole-d4

Chemical structure of Secnidazole-d4.

LC-MS/MS Experimental Workflow
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Workflow for the quantification of Secnidazole using LC-MS/MS.

Mechanism of Action of Secnidazole
Secnidazole is a prodrug that requires activation within the target organism. Its mechanism of

action is characteristic of nitroimidazole compounds and is particularly effective in anaerobic

environments.
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Simplified pathway of Secnidazole's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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